Cas no 1073354-58-1 (trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester)

trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester structure
1073354-58-1 structure
Product Name:trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester
CAS No:1073354-58-1
MF:C14H17BF2O2
MW:266.091391324997
MDL:MFCD08457659
CID:858097
PubChem ID:16218219
Update Time:2025-09-27

trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(3,5-Difluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Trans-2-(3,5-difluorophenyl)vinyl boronic acid pinacol ester
    • 2-Piperonyliden-cyclohexanon
    • 2-piperonylidene-cyclohexanone
    • piperonylidenecyclohexanone
    • 2-[(1E)-2-(3,5-Difluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • EN300-1706443
    • J-001842
    • SCHEMBL2016703
    • CS-0342974
    • 2-[2-(3,5-DIFLUOROPHENYL)ETHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • CS-0175487
    • trans-2-(3,5-Difluorophenyl)vinyl boronic acid pinacol ester, >=96%
    • LKRHAXIALBYDDQ-AATRIKPKSA-N
    • 2-[(E)-2-(3,5-difluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1426333-08-5
    • SCHEMBL2016699
    • EN300-802290
    • 2-[(E)-2-(3,5-DIFLUOROPHENYL)ETHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • 1073354-58-1
    • 2-(3,5-Difluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS015893189
    • AS-78312
    • Z2044772408
    • trans-2-(3,5-difluorophenyl)vinylboronic acid pinacol ester
    • MFCD08457659
    • trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester
    • MDL： MFCD08457659
    • Inchi： 1S/C14H17BF2O2/c1-13(2)14(3,4)19-15(18-13)6-5-10-7-11(16)9-12(17)8-10/h5-9H,1-4H3/b6-5+
    • InChI Key： LKRHAXIALBYDDQ-AATRIKPKSA-N
    • SMILES： FC1C=C(C=C(C=1)/C=C/B1OC(C)(C)C(C)(C)O1)F

Computed Properties

  • Exact Mass: 266.12900
  • Monoisotopic Mass: 266.1289663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.084 g/mL at 25 °C
  • Boiling Point: 127-130 °C/2.4 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.5002
  • PSA: 18.46000
  • LogP: 3.60940

trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

trans-2-(3,5-Difluorophenyl)vinyl Boronic Acid Pinacol Ester Pricemore >>

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CM136191-100mg
(E)-2-(3,5-Difluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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abcr
AB273955-250 mg
trans-2-(3,5-Difluorophenyl)vinyl boronic acid pinacol ester; 95%
 1073354-58-1
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 €144.00 2023-06-22

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